Cas no 251320-86-2 (2-(Dicyclohexylphosphino)-2'-methyl-biphenyl)

• Product Name: 2-(Dicyclohexylphosphino)-2'-methyl-biphenyl
• CAS No: 251320-86-2
• MF: C₂₅H₃₃P
• MW: 364.503288030624
• MDL: MFCD03094577
• CID: 67227
• PubChem ID: 329761728
• Update Time: 2025-11-03

2-(Dicyclohexylphosphino)-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Dicyclohexylphosphino)-2'-methylbiphenyl
• 2-Dicyclohexylphosphino-2'-methylbiphenyl
• 2-(Dicyclohexylphosphino)-2'-methyl-biphenyl
• dicyclohexyl-[2-(2-methylphenyl)phenyl]phosphane
• Me-phos
• 2-(Dicyclohexylphosphino)-2‘-methylbiphenyl
• 2-Dicyclohexylphosphino-2′-methylbiphenyl
• 2-Methyl-2‘-dicyclohexylphosphinobiphenyl
• MEBIPHPCY2
• MEPHOS
• Dicyclohexyl(2'-methyl-[1,1'-biphenyl]-2-yl)phosphine
• 2-(Dicyclohexylphosphino)-2'-methylbiphenyl MePhos
• 2-Dicyclohexylphosphino-2'-methylbiphenyl MePhos
• PHOSPHINE, DICYCLOHEXYL(2'-METHYL[1,1'-BIPHENYL]-2-YL)-
• dicyclohexyl(2'-methyl-[1,1'-biphenyl]-2-yl)phosphane
• Dicyclohexyl-(2'-methyl-biphenyl-2-yl)-phosphane
• 2-(Dicyclohexylphosphino)-2'-methylbiphenyl;2-(Dicyclohexylphosphino)-2'-methylbiphenyl
• PubChem9099
• EN300-7400542
• DTXSID90370587
• AC-28787
• SY009079
• DICYCLOHEXYL(2'-METHYL[1,1'-BIPHENYL]-2-YL)-PHOSPHINE
• BCP22532
• dicyclohexyl-[2-(o-tolyl)phenyl]phosphane
• A25284
• J-509273
• AS-10122
• DICYCLOHEXYL({2'-METHYL-[1,1'-BIPHENYL]-2-YL})PHOSPHANE
• 2-Dicyclohexylphosphino-2 inverted exclamation mark -methylbiphenyl
• C25H33P
• 251320-86-2
• AMY11679
• FT-0657436
• AKOS015840824
• MePhos, 97%
• MFCD03094577
• GPVWUKXZFDHGMZ-UHFFFAOYSA-N
• DICYCLOHEXYL(2'-METHYLBIPHENYL-2-YL)PHOSPHINE
• SCHEMBL197441
• HY-W009062
• CS-W009778
• Y-200009
• D5035
• DTXCID60321622
• DB-019499
• 2-(Dicyclohexylphosphino)-2`-methylbiphenyl?

• MDL： MFCD03094577
• Inchi： 1S/C25H33P/c1-20-12-8-9-17-23(20)24-18-10-11-19-25(24)26(21-13-4-2-5-14-21)22-15-6-3-7-16-22/h8-12,17-19,21-22H,2-7,13-16H2,1H3
• InChI Key： GPVWUKXZFDHGMZ-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1C=CC=CC=1C)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 364.23200
• Monoisotopic Mass: 364.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White powder
• Density: 1.3600
• Melting Point: 105-109 °C
• Boiling Point: 499.3°C at 760 mmHg
• Flash Point: 499.3°Cat760mmHg
• Water Partition Coefficient: Insoluble
• PSA: 13.59000
• LogP: 7.43460
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

2-(Dicyclohexylphosphino)-2'-methyl-biphenyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives